2-(Methylsulfanyl)-7-(thiophen-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid

• Molecular Formula: C11H10N4O2S2
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 2-methylsulfanyl-7-thiophen-2-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C11H10N4O2S2/c1-18-11-13-10-12-6(9(16)17)5-7(15(10)14-11)8-3-2-4-19-8/h2-5,7H,1H3,(H,16,17)(H,12,13,14)
• InChI Key: ODOJJLWWYOGLHM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN2C(C=C(NC2=N1)C(=O)O)C3=CC=CS3

Description

2-(Methylsulfanyl)-7-(thiophen-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid is a heterocyclic compound that belongs to the class of triazolopyrimidines This compound is characterized by its unique structure, which includes a triazole ring fused to a pyrimidine ring, with additional functional groups such as a methylsulfanyl group and a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Methylsulfanyl)-7-(thiophen-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid can be achieved through a one-pot catalyst-free procedure. This method involves the reaction of dibenzoylacetylene with triazole derivatives at room temperature, resulting in high yields . The reaction conditions are mild, and the process is efficient, making it suitable for laboratory-scale synthesis.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would likely involve scaling up the laboratory synthesis method. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to ensure consistent and high-yield production on an industrial scale.

Chemical Reactions Analysis

Types of Reactions

2-(Methylsulfanyl)-7-(thiophen-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Substitution: The thiophene ring can undergo electrophilic substitution reactions.

Cyclization: The triazole and pyrimidine rings can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid can be used.

Substitution: Electrophilic reagents like bromine or chlorinating agents can be employed.

Cyclization: Catalysts such as palladium or copper can facilitate cyclization reactions under mild conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Substitution: Halogenated thiophene derivatives.

Cyclization: Fused heterocyclic compounds with enhanced stability and reactivity.

Scientific Research Applications

2-(Methylsulfanyl)-7-(thiophen-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial and anticancer agent due to its unique structure.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antiviral activities.

Industry: Utilized in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 2-(Methylsulfanyl)-7-(thiophen-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes involved in cell proliferation, leading to its potential anticancer effects. Additionally, its interaction with microbial cell membranes can disrupt their integrity, contributing to its antimicrobial properties.

Comparison with Similar Compounds

Similar Compounds

1,2,4-Triazolo[1,5-a]pyridines: These compounds share a similar triazole-pyrimidine fused ring structure but differ in their substituents and functional groups.

Thiazolo[3,2-b][1,2,4]triazoles: These compounds have a thiazole ring fused to a triazole ring, offering different chemical reactivity and applications.

Triazolo[3,4-b][1,3,4]thiadiazines:

Uniqueness

2-(Methylsulfanyl)-7-(thiophen-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid stands out due to its combination of a methylsulfanyl group and a thiophene ring, which imparts distinct chemical reactivity and potential biological activities. This unique structure makes it a valuable compound for further research and development in various scientific fields.